Cas no 102978-36-9 (1H-Indole-3-propanoicacid, a-amino-5-fluoro-2,3-dihydro-,[S-(R*,S*)]- (9CI))

• Product Name: 1H-Indole-3-propanoicacid, a-amino-5-fluoro-2,3-dihydro-,[S-(R*,S*)]- (9CI)
• CAS No: 102978-36-9
• MF: C₁₁H₁₃FN₂O₂
• MW: 224.231526136398
• CID: 190610
• PubChem ID: 128226
• Update Time: 2025-04-19

1H-Indole-3-propanoicacid, a-amino-5-fluoro-2,3-dihydro-,[S-(R*,S*)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-propanoicacid, a-amino-5-fluoro-2,3-dihydro-,[S-(R*,S*)]- (9CI)
• 2,3-dihydro-5-fluorotryptophan
• 2,3-Dihydro-5-fluoro-L-tryptophan
• 3-[(3R)-5-fluoro-2,3-dihydro-1H-indol-3-yl]-L-alanine
• 102978-36-9
• DTXSID40908137
• (2S)-2-amino-3-[(3R)-5-fluoro-2,3-dihydro-1H-indol-3-yl]propanoic acid
• 3-(5-Fluoro-2,3-dihydro-1H-indol-3-yl)alanine

• Inchi： 1S/C11H13FN2O2/c12-7-1-2-10-8(4-7)6(5-14-10)3-9(13)11(15)16/h1-2,4,6,9,14H,3,5,13H2,(H,15,16)/t6-,9-/m0/s1
• InChI Key： CJMQLNVSLQWZMU-RCOVLWMOSA-N
• SMILES： FC1C=CC2=C(C=1)[C@@H](C[C@@H](C(=O)O)N)CN2

Computed Properties

• Exact Mass: 224.09619
• Monoisotopic Mass: 224.096106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4
• XLogP3: -1.4

Experimental Properties

• Density: 1.307
• Boiling Point: 385.3°Cat760mmHg
• Flash Point: 186.8°C
• Refractive Index: 1.568
• PSA: 75.35